2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-[2-(4-morpholinyl)phenyl]acetamide

• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(2-morpholin-4-ylphenyl)acetamide
• InChI: InChI=1S/C15H18N4O3S/c1-11-17-18-15(22-11)23-10-14(20)16-12-4-2-3-5-13(12)19-6-8-21-9-7-19/h2-5H,6-10H2,1H3,(H,16,20)
• InChI Key: YUKNLQAPNFNZGJ-UHFFFAOYSA-N
• SMILES: CC1=NN=C(O1)SCC(=O)NC2=CC=CC=C2N3CCOCC3

Description

2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-[2-(4-morpholinyl)phenyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is also known as MOTA and is a member of the oxadiazole family of compounds. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of MOTA is not fully understood, but it has been suggested that it works by inhibiting the activity of certain enzymes and proteins that are involved in tumor growth and inflammation. MOTA has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that play a role in tumor invasion and metastasis.
Biochemical and Physiological Effects:
In addition to its antitumor and anti-inflammatory effects, MOTA has been shown to have other biochemical and physiological effects. It has been shown to inhibit the activity of nitric oxide synthase, which is an enzyme that produces nitric oxide, a molecule that plays a role in inflammation. MOTA has also been shown to have antioxidant activity, which could potentially protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

MOTA has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in high purity and yield. Additionally, it has been shown to exhibit potent biological activity, making it a useful tool for studying various biological processes. However, one limitation of using MOTA in lab experiments is that its mechanism of action is not fully understood, which could make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on MOTA. One area of interest is its potential use as a cancer treatment. Further studies are needed to determine its efficacy and safety in treating various types of cancer. Additionally, more research is needed to fully understand its mechanism of action and its potential applications in other areas, such as inflammation and oxidative stress.

Synthesis Methods

MOTA can be synthesized using different methods, including the reaction of 2-amino-5-methyl-1,3,4-oxadiazole with 4-(chloromethyl)phenylmorpholine and then reacting the intermediate product with thioacetic acid. This method yields MOTA with a high purity and yield, making it suitable for scientific research.

Scientific Research Applications

MOTA has been studied for its potential applications in various scientific research areas, including medicinal chemistry, pharmacology, and drug discovery. It has been shown to exhibit antitumor activity, making it a potential candidate for cancer treatment. Additionally, MOTA has been studied for its anti-inflammatory effects, and it has been suggested that it could be used to treat inflammatory diseases such as arthritis.